Cas no 1417546-08-7 (methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate)

• Product Name: methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate
• CAS No: 1417546-08-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1011346
• PubChem ID: 15076313
• Update Time: 2025-04-20

methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate
• 1417546-08-7
• L002184
• methyl1-azabicyclo[2.2.1]heptane-4-carboxylate
• 119102-22-6
• SCHEMBL3318136
• NHXCMSNCBQRPFQ-UHFFFAOYSA-N
• CHEMBL330709
• BDBM50229533

• Inchi： 1S/C8H13NO2/c1-11-7(10)8-2-4-9(6-8)5-3-8/h2-6H2,1H3
• InChI Key： NHXCMSNCBQRPFQ-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCN(CC1)C2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų